Cas no 1548732-78-0 (3-Cycloheptyl-2-methylpropan-1-ol)

• Product Name: 3-Cycloheptyl-2-methylpropan-1-ol
• CAS No: 1548732-78-0
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6439780
• PubChem ID: 82925387
• Update Time: 2025-05-20

3-Cycloheptyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1548732-78-0
• 3-cycloheptyl-2-methylpropan-1-ol
• EN300-5194596
• AKOS021244636
• 3-Cycloheptyl-2-methylpropan-1-ol

• Inchi： 1S/C11H22O/c1-10(9-12)8-11-6-4-2-3-5-7-11/h10-12H,2-9H2,1H3
• InChI Key： AFCIVTZVALRAPP-UHFFFAOYSA-N
• SMILES： OCC(C)CC1CCCCCC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Cycloheptyl-2-methylpropan-1-ol

Introduction to 3-Cycloheptyl-2-methylpropan-1-ol (CAS No. 1548732-78-0)

3-Cycloheptyl-2-methylpropan-1-ol, also known by its CAS number 1548732-78-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of alcohols and is characterized by a cycloheptyl ring and a branched alkyl chain, which contribute to its distinct physicochemical properties.

The molecular formula of 3-Cycloheptyl-2-methylpropan-1-ol is C₁₁H₂₂O, and its molecular weight is approximately 174.30 g/mol. The compound exhibits moderate solubility in water and is highly soluble in organic solvents such as ethanol, methanol, and acetone. These solubility properties make it a versatile candidate for various chemical reactions and formulations.

In terms of physical properties, 3-Cycloheptyl-2-methylpropan-1-ol is a colorless liquid with a mild, characteristic odor. It has a boiling point of around 245°C and a melting point of approximately -35°C. The compound's low melting point and relatively high boiling point suggest that it can be handled and processed under a wide range of temperatures, making it suitable for use in both laboratory and industrial settings.

The chemical stability of 3-Cycloheptyl-2-methylpropan-1-ol is another important aspect to consider. It is generally stable under normal conditions but can undergo oxidation when exposed to air or strong oxidizing agents. Therefore, it is recommended to store the compound in tightly sealed containers away from direct sunlight and moisture to maintain its integrity.

In the realm of pharmaceutical research, 3-Cycloheptyl-2-methylpropan-1-ol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities, including its potential as an anti-inflammatory agent and its effects on cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Cycloheptyl-2-methylpropan-1-ol exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory properties, 3-Cycloheptyl-2-methylpropan-1-ol has also been investigated for its potential neuroprotective effects. A study conducted by researchers at the University of California, San Francisco, found that the compound could protect neurons from oxidative stress-induced damage by modulating key signaling pathways involved in cell survival and apoptosis. These findings suggest that 3-Cycloheptyl-2-methylpropan-1-ol may have therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-Cycloheptyl-2-methylpropan-1-ol has been optimized using various methodologies, including Grignard reactions and catalytic hydrogenation processes. One efficient synthetic route involves the reaction of cycloheptylmagnesium bromide with methyl propionate followed by reduction with lithium aluminum hydride (LAH). This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its pharmaceutical applications, 3-Cycloheptyl-2-methylpropan-1-ol has found use in other areas such as cosmetics and personal care products. Its mild odor and skin compatibility make it an attractive ingredient for fragrances, lotions, and other topical formulations. However, it is important to conduct thorough safety assessments to ensure that the compound does not cause adverse reactions when applied topically.

The environmental impact of 3-Cycloheptyl-2-methylpropan-1-ol is another critical consideration. Studies have shown that the compound biodegrades readily under aerobic conditions, reducing the risk of long-term environmental accumulation. However, proper disposal methods should be followed to minimize any potential ecological impact.

In conclusion, 3-Cycloheptyl-2-methylpropan-1-ol (CAS No. 1548732-78-0) is a versatile compound with a wide range of applications in pharmaceutical research, cosmetics, and other industries. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical science and improving human health.